Cas no 6337-67-3 ( )

• Product Name: &nbsp
• CAS No: 6337-67-3
• MF: C₁₆H₁₆Br₂
• MW: 368.106243133545
• CID: 960019
• PubChem ID: 235775
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-[2-[4-(bromomethyl)phenyl]ethyl]benzene
• 1,1'-(ethane-1,2-diyl)bis[4-(bromomethyl)benzene]
• 1,1'-ethane-1,2-diylbis[4-(bromomethyl)benzene]
• 1,2-bis(4-(bromomethyl)phenyl)ethane
• 1,2-bis(4-bromomethylphenyl)ethane
• 1,2-bis< 4-(bromomethyl)benzene> ethane
• 1,2-di-4-bromomethylphenylethane
• 1,4-bis(bromomethylphenyl)ethane
• 4,4'-bis(bromomethyl)1,2-diphenylethane
• AC1L5V4Q
• AC1Q27P3
• AR-1B4762
• CTK5B8889
• KST-1B8026
• NSC37509
• SureCN2220712
• SCHEMBL2220712
• 6337-67-3
• DS-013251
• NSC-37509
• 2-Furyl-[4-(4,5,6,7-tetrahydrobenzothiophene-3-carbonyl)piperazin-1-yl]methanone
• DTXSID10284511
• &nbsp;

• Inchi： 1S/C16H16Br2/c17-11-15-7-3-13(4-8-15)1-2-14-5-9-16(12-18)10-6-14/h3-10H,1-2,11-12H2
• InChI Key： GKYPYQQVLLXFDQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)CCC1C=CC(CBr)=CC=1

Computed Properties

• Exact Mass: 365.96188
• Monoisotopic Mass: 365.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes